Cas no 849069-11-0 (Tert-butyl N-benzyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate)

Tert-butyl N-benzyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate structure

849069-11-0 structure

Product Name:Tert-butyl N-benzyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate

CAS No:849069-11-0

MF:C₂₄H₃₆BNO₄

MW:413.357947349548

CID:2146159

Update Time:2023-08-03

Tert-butyl N-benzyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate Chemical and Physical Properties

Names and Identifiers

- benzyl-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-cyclohex-3-enyl]-carbamic acid tert-butyl ester
- Tert-butyl N-benzyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate
- Inchi： 1S/C24H36BNO4/c1-22(2,3)28-21(27)26(17-18-11-9-8-10-12-18)20-15-13-19(14-16-20)25-29-23(4,5)24(6,7)30-25/h8-13,20H,14-17H2,1-7H3
- InChI Key： DJSQYSGLSWBGLD-UHFFFAOYSA-N
- SMILES： O1B(C2=CCC(CC2)N(C(=O)OC(C)(C)C)CC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 413.274
Monoisotopic Mass: 413.274
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 30
Rotatable Bond Count: 6
Complexity: 630
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 48

Tert-butyl N-benzyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJLD0426-1G	tert-butyl N-benzyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate	849069-11-0	95%	1g	￥ 3,201.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJLD0426-100mg	tert-butyl N-benzyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate	849069-11-0	95%	100mg	￥1051.0	2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJLD0426-250mg	tert-butyl N-benzyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate	849069-11-0	95%	250mg	￥1397.0	2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJLD0426-500mg	tert-butyl N-benzyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate	849069-11-0	95%	500mg	￥2326.0	2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJLD0426-1g	tert-butyl N-benzyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate	849069-11-0	95%	1g	￥3492.0	2024-04-16
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJLD0426-250.0mg	tert-butyl N-benzyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate	849069-11-0	95%	250.0mg	￥1257.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJLD0426-500.0mg	tert-butyl N-benzyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate	849069-11-0	95%	500.0mg	￥2093.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBJLD0426-1.0g	tert-butyl N-benzyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]carbamate	849069-11-0	95%	1.0g	￥3143.0000	2025-04-11